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Compound of Interest

Compound Name: 9-Octadecynoic Acid

Cat. No.: B1202527

Essential Safety and Handling Guide for 9-
Octadecynoic Acid

For researchers, scientists, and drug development professionals, ensuring safe handling of all
laboratory chemicals is paramount. This guide provides immediate, essential safety and
logistical information for 9-Octadecynoic Acid (CAS No. 506-24-1), also known as Stearolic
acid, to build a foundation of trust and safety in your laboratory operations.

Hazard Identification and Personal Protective Equipment
(PPE)

9-Octadecynoic Acid is classified with the following hazards:
e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

» H335: May cause respiratory irritation.[1]

A "Warning" signal word is associated with this chemical.[1] To mitigate these risks, the
following personal protective equipment is mandatory:
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PPE Category

Item

Specification

Hand Protection

Chemical-resistant gloves

Inspect gloves before use.
Ensure suitability for the task
regarding chemical

compatibility and dexterity.[2]

Eye/Face Protection

Safety glasses with side-

shields or goggles

Use equipment that meets
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[3]

Skin and Body Protection

Protective clothing

Wear appropriate protective
clothing to prevent skin
exposure.[3] Alab coat is

standard.

Respiratory Protection

Not required under normal use

with adequate ventilation

If dust formation is likely or
ventilation is inadequate, use a

NIOSH-approved respirator.[2]
[4]

Chemical and Physical Properties

Understanding the physical characteristics of 9-Octadecynoic Acid is crucial for safe handling

and storage.

Property Value
Molecular Formula C1sH3202
Molecular Weight 280.45 g/mol
Appearance Solid

Melting Point/Range

43 -47°C/109.4 - 116.6 °F[3]

Boiling Point/Range

189 - 190 °C / 372.2 - 374 °F @ 2 mmHg][3]

Solubility

Insoluble in water
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Occupational exposure limits (OSHA PEL, NIOSH REL, ACGIH TLV) have not been
established for 9-Octadecynoic Acid.[1]

Operational Plan: From Receipt to Disposal

A systematic approach to handling 9-Octadecynoic Acid will minimize risks and ensure a safe
laboratory environment.

Step 1: Receiving and Storage

 Inspection: Upon receipt, inspect the container for any damage or leaks.

o Storage: Store in a tightly-closed container in a cool, dry, and well-ventilated area away from
incompatible substances and sources of ignition.[1] The storage area should be locked.[1]

Step 2: Handling and Use

» Ventilation: Use only in a well-ventilated area, such as a chemical fume hood, especially
when heating or creating dust.[1]

e Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in the work
area.[4]

¢ Avoid Contact: Avoid contact with skin, eyes, and clothing.[1] Avoid breathing dust or fumes.

[1]

Step 3: Spill Management

e Minor Spills: For small spills, sweep up the solid material, avoiding dust formation, and place
it into a suitable container for disposal.[2]

» Major Spills: Evacuate the area and ensure adequate ventilation. Wear appropriate PPE,
including respiratory protection. Prevent the spill from entering drains or waterways.[1]

Step 4: First Aid Measures

« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice.[1]
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 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[1]

e If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[1]

« If Swallowed: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur.[2]

Step 5: Disposal

e Waste Container: Dispose of contents and container to an approved waste disposal plant.[1]

e Regulations: Consult local, regional, and national regulations for proper disposal. Do not let
the product enter drains, other waterways, or soil.[1]

Procedural Workflow

The following diagram illustrates the key decision points and steps for the safe handling of 9-

Octadecynoic Acid.
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Caption: Workflow for Safe Handling of 9-Octadecynoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. aksci.com [aksci.com]

e 2. assets.thermofisher.com [assets.thermofisher.com]
» 3. fishersci.com [fishersci.com]

e 4. chemos.de [chemos.de]

« To cite this document: BenchChem. [Personal protective equipment for handling 9-
Octadecynoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202527#personal-protective-equipment-for-
handling-9-octadecynoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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